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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an organic

compound with the chemical formula C9H10O3.[1] It is utilized in various industrial and

commercial applications, including as a fragrance ingredient in perfumes and cosmetics, a

thickener and emulsifier, and in the manufacturing of adhesives and surfactants.[1] Given its

presence in laboratory and manufacturing settings, a thorough understanding of its health and

safety profile is essential for researchers, scientists, and drug development professionals. This

technical guide provides an in-depth overview of the available health and safety data for 2-
Hydroxyethyl benzoate, focusing on its physicochemical properties, toxicological profile,

handling and storage procedures, and emergency response.

Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of a substance is

fundamental to its safe handling and use. The key properties of 2-Hydroxyethyl benzoate are

summarized in the table below.
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Property Value Reference

Chemical Formula C9H10O3 [1][2]

Molecular Weight 166.17 g/mol [2]

CAS Number 94-33-7 [2]

Appearance Colorless or pale yellow liquid [1]

Melting Point
20-22 °C (68-71.6 °F) / 34 °C

(93.2 °F)
[1][2]

Boiling Point

213-216 °C (415.4-420.8 °F) /

288.8 °C (551.8 °F) at 760

mmHg

[1][3]

Flash Point 125.5 °C (257.9 °F) [3]

Density 1.175 g/cm³ [3]

Vapor Pressure 0.00106 mmHg at 25°C [3]

Solubility

Soluble in organic solvents

such as ethanol, benzene, and

methanol.

[1]

Stability

Relatively stable at room

temperature; may decompose

under sunlight.

[1]

Synonyms: Ethylene glycol monobenzoate, 2-(Benzoyloxy)ethanol, β-Hydroxyethyl benzoate.

[2]

Toxicological Data
The toxicological profile of a chemical is crucial for assessing its potential hazards to human

health. While specific quantitative toxicological data such as LD50 and LC50 values for 2-
Hydroxyethyl benzoate are not readily available in the public domain, the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides key hazard

information based on available data.
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GHS Classification
The GHS provides a standardized approach to hazard communication. The classification for 2-
Hydroxyethyl benzoate is summarized in the table below.

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictogram: !--INVALID-LINK-- (GHS07: Exclamation Mark)

Summary of Toxicological Effects
Acute Toxicity: While specific lethal dose values are not available, the GHS classification

does not indicate high acute toxicity via oral, dermal, or inhalation routes. However, it is

important to handle the substance with care to avoid irritation.

Skin Irritation: Classified as a skin irritant (H315). Direct contact may cause redness, itching,

and inflammation.

Eye Irritation: Classified as causing serious eye irritation (H319). Contact with the eyes can

lead to significant discomfort, redness, swelling, and potential damage.

Respiratory Irritation: May cause respiratory irritation (H335), leading to coughing, sneezing,

and sore throat upon inhalation of vapors or aerosols.

Sensitization: There is no conclusive data available to classify 2-Hydroxyethyl benzoate as

a skin or respiratory sensitizer.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to suggest that

2-Hydroxyethyl benzoate is carcinogenic, mutagenic, or a reproductive toxicant.
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Hydroxyethyl benzoate
are not publicly available. However, the GHS classifications for skin and eye irritation are

typically based on standardized tests such as the OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). These tests

are generally conducted on animal models (e.g., rabbits) to assess the potential for a

substance to cause irritation. The classification for respiratory irritation is often based on animal

studies observing respiratory effects following inhalation exposure or on human experience.

Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure and ensuring a

safe working environment.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 2-Hydroxyethyl benzoate.

Personal Protective Equipment (PPE) for 2-Hydroxyethyl Benzoate

Safety glasses with
side-shields or goggles

Chemical-resistant gloves
(e.g., nitrile, neoprene) Lab coat or chemical-resistant apron

Use in a well-ventilated area.
Respirator may be needed for large spills

or in poorly ventilated areas.

Handling
2-Hydroxyethyl Benzoate

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2-Hydroxyethyl
benzoate.

Storage Requirements
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Protect from direct sunlight.[1]

Emergency Procedures
In the event of an accidental spill or exposure, prompt and appropriate action is critical.

Spill Response
The logical workflow for responding to a spill of 2-Hydroxyethyl benzoate is illustrated below.
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Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Don appropriate PPE

Contain the spill with
inert absorbent material

Collect absorbed material
into a sealed container

Clean the spill area
with soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Hydroxyethyl benzoate spill.

First Aid Measures
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After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[4][5]

After skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing and shoes. Get medical attention if irritation

develops.[5][6]

After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[6]

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Exposure to sunlight, heat, and incompatible materials.[1][4]

Incompatible Materials: Strong oxidizing agents, strong bases.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

and carbon dioxide.

Conclusion
2-Hydroxyethyl benzoate is a compound with moderate hazards, primarily related to its

potential to cause skin, eye, and respiratory irritation. While specific quantitative toxicological

data is limited in publicly accessible sources, the available GHS classification provides a clear

indication of the necessary precautions. For researchers, scientists, and drug development

professionals, adherence to recommended handling procedures, the consistent use of

appropriate personal protective equipment, and a clear understanding of emergency response

protocols are essential for ensuring a safe working environment. Further toxicological studies

would be beneficial to provide a more complete quantitative risk assessment for this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b041798?utm_src=pdf-custom-synthesis
https://chembk.com/en/chem/2-Hydroxyethyl%20Benzoate(Ethylene%20Glycol%20Monobenzoate)
https://www.biosynth.com/p/AAA09433/94-33-7-2-hydroxyethyl-benzoate
https://www.chemnet.com/cas/en/94-33-7/2-hydroxyethyl-benzoate.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13057~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:34:13~~Ethyl%20benzoate~~
https://emergencyplanning.nmsu.edu/departments/Chemical-Exposure-and-Spill-Response-Procedure-09_25_2024.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-health-and-safety-data-sheet
https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-health-and-safety-data-sheet
https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-health-and-safety-data-sheet
https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-health-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

